Cas no 31053-96-0 (1-Chloro-2,4,5-trimethylbenzene)

1-Chloro-2,4,5-trimethylbenzene structure
31053-96-0 structure
Product Name:1-Chloro-2,4,5-trimethylbenzene
CAS No:31053-96-0
MF:C9H11Cl
MW:154.636641740799
CID:313940
PubChem ID:246685
Update Time:2025-04-19

1-Chloro-2,4,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-2,4,5-trimethyl-
    • 1-Chlor-2,4,5-trimethylbenzol
    • 1-Chlor-2,4,5-trimethyl-benzol
    • 1-chloro-2,4,5-trimethyl-benzene
    • 2-Chlor-3,5,6-trimethyl-benzyol
    • 2-Pyridinecarbonyl chloride, 5-chloro-
    • 4-chloronicotinoyl chloride
    • 5-Chloro-2-Pyridinecarbonyl chloride
    • 5-chloropicolinoyl chloride
    • 5-chloro-pyridine-2-carbonyl chloride
    • 5-chloropyridinecarboxylic acid chloride
    • 5-Chlor-pyridin
    • AGN-PC-003QST
    • CTK8D3773
    • 1-chloro-2,4,5-trimethylbenzene
    • NSC60053
    • DTXSID10953159
    • 1,2,4-trimethyl-5-chlorobenzene
    • NSC-60053
    • AKOS024340957
    • NS00132930
    • SCHEMBL2219302
    • LJQDRBHJSRPHEP-UHFFFAOYSA-N
    • 31053-96-0
    • Benzene, 5-chloro-1,2,4-trimethyl
    • 1-Chloro-2,4,5-trimethylbenzene
    • Inchi： 1S/C9H11Cl/c1-6-4-8(3)9(10)5-7(6)2/h4-5H,1-3H3
    • InChI Key： LJQDRBHJSRPHEP-UHFFFAOYSA-N
    • SMILES： ClC1=CC(C)=C(C)C=C1C

Computed Properties

  • Exact Mass: 154.05503
  • Monoisotopic Mass: 154.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.029
  • Boiling Point: 213.9 °C at 760 mmHg
  • Flash Point: 78.4 °C
  • Refractive Index: 1.519
  • PSA: 0

1-Chloro-2,4,5-trimethylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C278035-10mg
1-Chloro-2,4,5-trimethylbenzene
 31053-96-0
10mg
 $ 135.00 2022-04-01
TRC
C278035-25mg
1-Chloro-2,4,5-trimethylbenzene
 31053-96-0
25mg
 $ 275.00 2022-04-01
TRC
C278035-50mg
1-Chloro-2,4,5-trimethylbenzene
 31053-96-0
50mg
 $ 435.00 2022-04-01

1-Chloro-2,4,5-trimethylbenzene Production Method

Production Method 1

31053-96-0 31053-96-0
41381-35-5 41381-35-5
102-46-5 102-46-5
824-45-3 824-45-3
824-55-5 824-55-5
1746-26-5 1746-26-5
Reaction Conditions
1.1 Reagents: Chlorine dioxide Solvents: Water ;  1.75 h, rt
1.2 Reagents: Sodium thiosulfate
Reference
Chlorination and oxidation products formed from 1,2,4-trimethylbenzene in aqueous solution under the action of chlorine dioxide
Khasanova, Z. R.; et al, Russian Journal of Applied Chemistry, 2007, 80(7), 1105-1110

1-Chloro-2,4,5-trimethylbenzene Preparation Products

1-Chloro-2,4,5-trimethylbenzene Related Literature

Related Categories

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